Enantiomeric Purity: (S)-Enantiomer vs. Racemate – Defined Stereochemistry for Asymmetric Applications
The (S)-enantiomer (CAS 1354014-96-2, MDL MFCD21094224) possesses a defined absolute configuration at the piperidine 3-position, whereas the racemate (CAS 1353959-31-5, MDL MFCD21094222) is a 1:1 mixture of (S)- and (R)-enantiomers . The (S)-enantiomer is assigned the InChIKey CBJAIDZZILBYMO-NSHDSACASA-N, with the stereodescriptor 'NSHDSACASA-N' explicitly encoding the (S)-configuration; the racemate carries the InChIKey CBJAIDZZILBYMO-UHFFFAOYSA-N, which lacks stereochemical specification . This stereochemical distinction is critical for applications requiring enantiopure inputs.
| Evidence Dimension | Stereochemical definition (absolute configuration and InChIKey stereodescriptor) |
|---|---|
| Target Compound Data | CAS 1354014-96-2; MDL MFCD21094224; InChIKey CBJAIDZZILBYMO-NSHDSACASA-N (S-configuration); SMILES: CN1CCC[C@@H](C1)N(CCN)C1CC1 |
| Comparator Or Baseline | Racemate CAS 1353959-31-5; MDL MFCD21094222; InChIKey CBJAIDZZILBYMO-UHFFFAOYSA-N (undefined stereochemistry); SMILES: CN1CCCC(C1)N(CCN)C1CC1 |
| Quantified Difference | (S)-enantiomer: single, defined stereoisomer (100% enantiomeric excess target). Racemate: equimolar mixture of (S)- and (R)-enantiomers (0% ee by definition). |
| Conditions | Vendor product specifications; InChIKey and SMILES comparison from chemical databases. |
Why This Matters
For asymmetric synthetic applications, the enantiopure (S)-form eliminates the risk of introducing the undesired (R)-enantiomer, which can lead to diastereomeric mixtures or off-target biological effects.
